Cas no 104526-45-6 (1-Dodecyl-4-(phenylthio)benzene)

1-Dodecyl-4-(phenylthio)benzene structure
104526-45-6 structure
Product Name:1-Dodecyl-4-(phenylthio)benzene
CAS No:104526-45-6
MF:C24H34S
MW:354.591765880585
CID:2359486
PubChem ID:19803094
Update Time:2025-04-21

1-Dodecyl-4-(phenylthio)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Dodecyl-4-(phenylthio)benzene
    • p-dodecylphenyl phenyl sulfide
    • 1-dodecyl-4-(phenylsulfanyl)benzene
    • 104526-45-6
    • DB-201775
    • Inchi: 1S/C24H34S/c1-2-3-4-5-6-7-8-9-10-12-15-22-18-20-24(21-19-22)25-23-16-13-11-14-17-23/h11,13-14,16-21H,2-10,12,15H2,1H3
    • InChI Key: BKWPBSKBTPDIMA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1C=CC(=CC=1)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 354.23812226Da
  • Monoisotopic Mass: 354.23812226Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 13
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.9
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: 0.98±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (3.5E-5 g/L) (25 ºC),
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